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Compound of Interest

Compound Name: 2-Bromo-3-fluoroisonicotinic acid

Cat. No.: B582152 Get Quote

Material Safety Data Sheet: 2-Bromo-3-
fluoroisonicotinic Acid
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and

physicochemical properties of 2-Bromo-3-fluoroisonicotinic acid (CAS No. 1211530-89-0).

The information is compiled to assist researchers, scientists, and professionals in drug

development in making informed decisions regarding the safe use and management of this

compound.

Section 1: Chemical Identification and Physical
Properties
2-Bromo-3-fluoroisonicotinic acid is a halogenated pyridine derivative. Its chemical structure

and key physical properties are summarized below.
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Property Value Source

CAS Number 1211530-89-0 [1][2]

Molecular Formula C6H3BrFNO2 [1]

Molecular Weight 220.00 g/mol [1]

Appearance Solid [3]

Density
1.903 ± 0.06 g/cm³ (at 20°C,

760 Torr)
[3]

Boiling Point 408.9 ± 45.0 °C (Predicted) [3]

Water Solubility
Slightly soluble (7.9 g/L at

25°C)
[3]

PSA 50.2 Å² [3]

XLogP3 1.5 [3]

Section 2: Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

2-Bromo-3-fluoroisonicotinic acid is classified with the following hazards:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Source:[3]

GHS Label Elements:

Pictogram:
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alt text

Signal Word: Warning[3]

Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

Prevention: P261, P264, P271, P280[3]

Response: P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317,

P362+P364[3]

Storage: P403+P233, P405[3]

Disposal: P501[3]

Hazard Communication Workflow

Hazard Identification Label Elements User Action

2-Bromo-3-fluoro-
isonicotinic acid

Skin Irrit. 2
Eye Irrit. 2A
STOT SE 3

is classified as
Exclamation Markrequires Warning H315, H319, H335 Prevention (P261, P264,

P271, P280)
leads to Response (P302+P352, etc.) Storage (P403+P233, P405) Disposal (P501)

Click to download full resolution via product page

Caption: GHS hazard communication workflow for the subject compound.

Section 3: Experimental Protocols
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Detailed experimental protocols for the toxicological and physicochemical properties cited in

this document are not publicly available in the source material safety data sheets. The hazard

classifications are typically derived from data submitted to regulatory bodies or from validated

computational models. For detailed methodologies, direct inquiry to the manufacturer or

consultation of specialized toxicological databases is recommended.

Section 4: Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk when working

with 2-Bromo-3-fluoroisonicotinic acid.

Handling:

Handle in a well-ventilated place.[3]

Wear suitable protective clothing, including gloves and eye/face protection.[3]

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools.[3]

Prevent fire caused by electrostatic discharge.[3]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container.[3]

Keep in a dry, cool, and well-ventilated place.[3]

Store apart from foodstuff containers or incompatible materials.[3]

Store locked up.[3]

Recommended storage is under an inert atmosphere at room temperature.[1]
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Safe Handling and Storage Workflow

Preparation

Handling

Storage

Ensure Good Ventilation

Avoid Skin/Eye Contact

enables

Wear PPE (Gloves, Eye Protection)

prevents

Avoid Dust/Aerosol Formation

Wash Hands After Handling

followed by

Tightly Closed Container

after use, store in

Cool, Dry, Well-Ventilated Area

placed in

Store Locked Up

and
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Caption: Recommended workflow for safe handling and storage.

Section 5: First-Aid Measures
In case of exposure, the following first-aid measures should be taken:

Exposure Route First-Aid Measure

Skin Contact

IF ON SKIN: Wash with plenty of water. If skin

irritation occurs: Get medical help. Take off

contaminated clothing and wash it before reuse.

[3]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Get medical

help if you feel unwell.[3]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician if you

feel unwell.

Section 6: Disposal Considerations
Dispose of contents/container to an appropriate treatment and disposal facility in accordance

with applicable laws and regulations, and product characteristics at the time of disposal.[3]

This guide is intended for informational purposes only and is based on publicly available data.

It is not a substitute for a comprehensive risk assessment. Users should always consult the

most current safety data sheet provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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